1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
Overview
Description
1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde is a heterocyclic compound that features a pyrrole ring fused to a pyridine ring with an aldehyde functional group at the second position. This structure is a key intermediate in the synthesis of various pharmaceuticals and organic materials due to its reactivity and ability to form complex molecules through various chemical reactions.
Synthesis Analysis
The synthesis of related pyrrolopyridine derivatives has been explored through different methods. For instance, the synthesis of pyrrolo[1,2-a]indole-2-carbaldehydes has been achieved using a TiCl4/t-BuNH2-mediated hydroamination/annulation domino reaction, starting from 2-carbonyl-1-propargyl-1H-indoles under mild conditions . Another approach involves the condensation of 1-vinyl-1H-pyrrole-2-carbaldehydes with o-phenylenediamine, yielding fluorescent benzimidazole derivatives . Additionally, pyrrole-2-carbaldehyde skeletons have been synthesized via oxidative annulation and direct Csp3-H to C=O oxidation from aryl methyl ketones, arylamines, and acetoacetate esters .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrole ring fused to a pyridine ring, which is a common motif in pharmaceutical chemistry due to its potential biological activity. The presence of the aldehyde group increases the reactivity of the compound, making it a versatile intermediate for further chemical transformations.
Chemical Reactions Analysis
Chemical reactions involving pyrrole-2-carbaldehyde derivatives are diverse. For example, tetrakis(1H-pyrrole-2-carbaldehyde) derivatives have been synthesized and shown to have tunable anion binding properties . Pyrrolo-indolizidine tricycles have been obtained through intramolecular reactions involving a pyrrolidine ring fused with an 1H-pyrrole unit . Furthermore, pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives have been synthesized via intramolecular 1,3-dipolar cycloaddition of nitrilimine intermediates .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure. For instance, the intense fluorescence of benzimidazole derivatives synthesized from 1-vinyl-1H-pyrrole-2-carbaldehydes indicates potential applications in materials science . The solubility of certain derivatives, such as 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde, is an important consideration in drug development . The reactivity of the aldehyde group also plays a crucial role in the synthesis of various heterocyclic compounds, as seen in the formation of pyrrolo-indolizidine tricycles and pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives .
Scientific Research Applications
Synthesis of Heterocyclic Compounds 1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde has been employed in the synthesis of various heterocyclic compounds. For instance, it's been used in the synthesis of pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives (El-Nabi, 2004). Additionally, it's been a key intermediate in producing 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde, which has significance in small molecule anticancer drugs (Wang, Tu, Han & Guo, 2017).
Chemical Syntheses and Reactions Different methods have been explored for preparing 1H-pyrrolo[2,3-b]pyridines, including modifications of Madelung- and Fischer-syntheses of indoles. These compounds have shown potential in undergoing various chemical reactions like nitration and bromination (Herbert & Wibberley, 1969).
Magnetic Applications In the field of magnetic materials, 1-methyl-1H-pyrrole-2-carbaldehyde oxime, a related compound, has been used as a ligand for coordinating paramagnetic transition metal ions. This has led to the creation of a cluster exhibiting single-molecule magnetic behavior (Giannopoulos et al., 2014).
Organic Chemistry and Synthesis The compound has also been a part of studies in organic chemistry, such as the synthesis of new cyclopenta[b]-pyrroles and -pyridines, demonstrating its versatility in organic synthesis (Aubert, Tabyaoui, Farnier & Guilard, 1989). Furthermore, it has been used to study intramolecular hydrogen bonding effects in NMR spectra, providing insights into the structural and electronic properties of molecules (Afonin et al., 2009).
Mechanism of Action
Target of Action
1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde and its derivatives have been reported to have potent activities against Fibroblast Growth Factor Receptors (FGFR1, 2, and 3) . These receptors play an essential role in various types of tumors . Another study suggests that 1H-pyrrolo[2,3-b]pyridine derivatives can also target Janus Kinase 3 (JAK3), which is involved in immune diseases .
Mode of Action
The compound interacts with its targets, FGFRs and JAK3, inhibiting their activity . This inhibition disrupts the signaling pathways associated with these targets, leading to changes in cellular functions .
Biochemical Pathways
The inhibition of FGFRs and JAK3 affects several downstream signaling pathways. For FGFRs, these include the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . These pathways regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The inhibition of JAK3 can affect the JAK-STAT signaling pathway, which plays a crucial role in immune response .
Result of Action
The inhibition of FGFRs and JAK3 by this compound can lead to the suppression of tumor growth and modulation of immune responses . This can result in the potential treatment of various types of cancers and immune diseases .
Safety and Hazards
properties
IUPAC Name |
1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c11-5-7-4-6-2-1-3-9-8(6)10-7/h1-5H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATTNRYFIYJHUOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NC(=C2)C=O)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20619198 | |
Record name | 1H-Pyrrolo[2,3-b]pyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
394223-03-1 | |
Record name | 1H-Pyrrolo[2,3-b]pyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 394223-03-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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